Cas no 1935228-12-8 (3-fluoro-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 3-fluoro-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 1935228-12-8
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 5246444
• Update Time: 2025-11-02

3-fluoro-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-fluoro-4-methyl-
• 3-fluoro-4-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C6H10FNO2/c1-4-2-8-3-6(4,7)5(9)10/h4,8H,2-3H2,1H3,(H,9,10)
• InChI Key： SCTIWSNGDOOGRD-UHFFFAOYSA-N
• SMILES： N1CC(C)C(F)(C(O)=O)C1

Additional information on 3-fluoro-4-methylpyrrolidine-3-carboxylic acid

Introduction to 3-fluoro-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1935228-12-8)

3-fluoro-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1935228-12-8) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound, characterized by a fluorine substituent at the 3-position and a methyl group at the 4-position of the pyrrolidine ring, represents a promising scaffold for the development of novel therapeutic agents.

The significance of fluorine-containing heterocycles in drug discovery cannot be overstated. Fluorine atoms introduce unique electronic and steric properties to molecules, which can enhance metabolic stability, binding affinity, and pharmacokinetic profiles. In particular, fluorinated pyrrolidines have been extensively explored as key structural motifs in the design of bioactive compounds. The presence of a fluorine atom at the 3-position of the pyrrolidine ring in 3-fluoro-4-methylpyrrolidine-3-carboxylic acid is particularly noteworthy, as it has been shown to modulate the reactivity and interactions of the molecule with biological targets.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated pyrrolidine derivatives, including 3-fluoro-4-methylpyrrolidine-3-carboxylic acid. These synthetic strategies often employ transition-metal-catalyzed cross-coupling reactions, fluorination techniques, and ring-closing metathesis to construct the desired scaffolds with high precision and yield. The ability to access such functionalized building blocks has facilitated the exploration of their biological potential in various therapeutic areas.

The biological activity of 3-fluoro-4-methylpyrrolidine-3-carboxylic acid has been investigated in several contexts. One particularly intriguing area of research is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. The pyrrolidine core is a common pharmacophore in kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt kinase activity. The fluorine and methyl substituents in 3-fluoro-4-methylpyrrolidine-3-carboxylic acid may further enhance its interaction with kinase active sites by influencing electronic distributions and steric hindrance.

Another area where fluorinated pyrrolidines have shown promise is in the development of antiviral agents. The unique electronic properties of fluorine can influence the binding affinity of small molecules to viral proteases and polymerases, thereby inhibiting viral replication. Studies have demonstrated that compounds incorporating fluorinated pyrrolidine moieties can exhibit potent antiviral activity against a range of pathogens. The specific structural features of 3-fluoro-4-methylpyrrolidine-3-carboxylic acid may make it a valuable building block for designing novel antiviral drugs with improved efficacy and reduced side effects.

In addition to its applications in oncology and virology, 3-fluoro-4-methylpyrrolidine-3-carboxylic acid has been explored for its potential in neurodegenerative disease treatment. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease involve dysregulation of protein folding and aggregation pathways. Small molecules that can modulate these pathways may offer therapeutic benefits. The structural flexibility of the pyrrolidine ring, combined with the electron-withdrawing effect of fluorine, makes 3-fluoro-4-methylpyrrolidine-3-carboxylic acid a candidate for developing chaperone-like molecules that can interfere with aberrant protein aggregation.

The synthetic utility of 3-fluoro-4-methylpyrrolidine-3-carboxylic acid extends beyond its direct biological applications. It serves as a versatile intermediate for further derivatization, allowing chemists to explore diverse chemical spaces for discovering new bioactive compounds. For instance, functionalization at different positions on the pyrrolidine ring or introducing additional heteroatoms can yield novel derivatives with tailored properties. This adaptability makes it an invaluable tool in medicinal chemistry research.

The development of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like 3-fluoro-4-methylpyrrolidine-3-carboxylic acid. HTS allows researchers to rapidly assess the biological activity of large libraries of compounds against numerous targets simultaneously. This approach has led to the identification of lead compounds that can be optimized through structure-based drug design or de novo molecular design strategies.

In conclusion, 3-fluoro-4-methylpyrролидинe - - carboxylic acid (CAS No. 1935228 - 12 - 8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable scaffold for developing drugs targeting various diseases, including cancer, viral infections, and neurodegenerative disorders. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a building block in medicinal chemistry.